Cas no 1810074-82-8 ((S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)

(S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a chiral organic compound featuring a brominated tetrahydronaphthalene scaffold with an amine functional group. The (S)-enantiomer configuration ensures stereochemical precision, making it valuable for asymmetric synthesis and pharmaceutical research. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound serves as a versatile intermediate in medicinal chemistry, particularly for developing bioactive molecules targeting central nervous system (CNS) disorders or receptor-specific modulators. Its bromine substituent allows for further functionalization via cross-coupling reactions, while the amine group enables derivatization for scaffold diversification. High-purity grades are typically available to support rigorous synthetic applications.
(S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride structure
1810074-82-8 structure
Product Name:(S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
CAS No:1810074-82-8
MF:C10H13BrClN
MW:262.573920965195
MDL:MFCD26585976
CID:3040884
PubChem ID:91844804
Update Time:2025-05-28

(S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • AX8297078
    • (S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine HCl
    • (1S)-5-bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • 1-Naphthalenamine, 5-bromo-1,2,3,4-tetrahydro-, hydrochloride (1:1), (1S)-
    • MFCD26585976
    • GS-7115
    • CS-0131221
    • (S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
    • Y10699
    • 1810074-82-8
    • AKOS025395742
    • (1S)-5-bromo-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
    • MDL: MFCD26585976
    • Inchi: 1S/C10H12BrN.ClH/c11-9-5-1-4-8-7(9)3-2-6-10(8)12;/h1,4-5,10H,2-3,6,12H2;1H/t10-;/m0./s1
    • InChI Key: OGJCTIOLCPDGAX-PPHPATTJSA-N
    • SMILES: BrC1=CC=CC2=C1CCC[C@@H]2N.Cl

Computed Properties

  • Exact Mass: 260.99199g/mol
  • Monoisotopic Mass: 260.99199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Security Information

(S)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Pricemore >>

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